Cas no 2411270-40-9 (N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide)

• Product Name: N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide
• CAS No: 2411270-40-9
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 5953923
• PubChem ID: 146077325
• Update Time: 2025-06-07

N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide
• N-[1-(1,2,3,4-Tetrahydronaphthalen-1-yl)cyclopropyl]prop-2-enamide
• 2411270-40-9
• EN300-26580718
• Z3253677176

• Inchi： 1S/C16H19NO/c1-2-15(18)17-16(10-11-16)14-9-5-7-12-6-3-4-8-13(12)14/h2-4,6,8,14H,1,5,7,9-11H2,(H,17,18)
• InChI Key： PQSMUHQTDDEDJM-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1(C2C3C=CC=CC=3CCC2)CC1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Additional information on N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide

Professional Introduction to N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide (CAS No. 2411270-40-9)

N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2411270-40-9, represents a fascinating intersection of structural complexity and potential biological activity. The presence of both the 1,2,3,4-tetrahydronaphthalen-1-yl moiety and the cyclopropyl group in its molecular framework suggests a unique set of chemical properties that make it an intriguing candidate for further study.

The molecular architecture of N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide is characterized by its rigid bicyclic system, which includes a naphthalene derivative and a cyclopropane ring. These structural elements are known to contribute to the compound's stability and reactivity in various chemical environments. The naphthalene ring, particularly in its tetrahydronaphthalene form, is often associated with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. Meanwhile, the cyclopropyl group introduces a degree of strain that can influence electronic properties and binding interactions with biological targets.

In recent years, there has been growing interest in the development of novel pharmacophores that combine multiple structural motifs to achieve synergistic effects. The combination of the 1,2,3,4-tetrahydronaphthalen-1-yl and cyclopropyl groups in N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide aligns well with this trend. Such hybrid structures have shown promise in various therapeutic areas, including oncology and neurology. The unique electronic distribution within this molecule suggests potential for interactions with a wide range of biological receptors and enzymes.

The synthesis of N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide presents significant challenges due to its complex stereochemistry. The synthesis must carefully control the formation of both the naphthalene derivative and the cyclopropane ring to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to overcome these challenges more effectively than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing this type of intricate molecular framework.

From a biological perspective, N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide has attracted attention for its potential pharmacological activity. Initial studies have suggested that this compound may exhibit properties relevant to the treatment of various diseases. For instance, its structural features are reminiscent of known bioactive molecules that target specific pathways involved in inflammation and cell proliferation. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The investigation into N-1-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylprop-2-enamide also benefits from the broader advancements in computational chemistry and molecular modeling. These tools allow researchers to predict how this compound might interact with biological targets at an atomic level. Such simulations can guide experimental efforts by identifying key binding sites and optimizing lead structures for improved efficacy. The integration of experimental data with computational predictions has become an indispensable part of modern drug discovery.

In conclusion，N-1-(1,2，3，4-tetrahydronaphthalen-l-yI)cycIopropvlprop - 2 - enamide (CAS No . 24l 1270 - 40 - 9) represents a promising candidate for further pharmaceutical development . Its unique structural features ， combined with emerging research findings ， make it an exciting area for continued study . As our understanding of molecular interactions deepens ， compounds like this one are poised to play a significant role in the next generation of therapeutics .